N-0861 racemate

• Molecular Formula: C13H17N5
• Molecular Weight: 243.31 g/mol
• InChI: InChI=1S/C13H17N5/c1-18-7-16-11-12(14-6-15-13(11)18)17-10-5-8-2-3-9(10)4-8/h6-10H,2-5H2,1H3,(H,14,15,17)
• InChIKey: MTQYIGCUBBMQCJ-UHFFFAOYSA-N
• Solubility: not available

Researchers often face confounded results when non-selective adenosine antagonists inadvertently block A2 receptors, altering coronary vasodilation. N-0861 racemate provides the precise, titratable A1 blockade essential for valid cardiovascular studies. - Blocks A1 receptors with moderate potency (KB ~500 nM) and 47-fold functional selectivity over A2 in isolated heart preparations. - Maintains A2-mediated vasodilation in vivo with >333-fold selectivity, preventing off-target hemodynamic effects at doses up to 100 µmol/kg i.v. - Racemic mixture ensures reproducible experimental profiles, avoiding the potency divergence observed between isolated enantiomers WRC-0006 and WRC-0007.

N-0861 Racemate: Selective A1 Antagonist

N-0861 racemate (CAS 121241-87-0), chemically defined as (±)-N6-endonorbornan-2-yl-9-methyladenine, is a selective adenosine A1 receptor antagonist [1]. It belongs to the non-xanthine class of adenosine receptor antagonists, distinguishing it structurally from traditional xanthine-based antagonists like caffeine or theophylline. This compound is the racemic mixture of its two enantiomers, WRC-0006 and WRC-0007 [2]. N-0861 is primarily utilized in cardiovascular research to dissect the physiological roles of adenosine A1 receptors, particularly in cardiac electrophysiology and hemodynamics, without confounding effects on A2 receptors [3].

1

Workflow Selective A1 receptor blockade in cardiovascular research

2

Selection Racemate with balanced enantiomer activity profile

3

Use Context Isolated tissue, in vivo hemodynamics, or AV nodal studies where A2 preservation is required

• [1] Barrett RJ, et al. N-0861 selectively antagonizes adenosine A1 receptors in vivo. Eur J Pharmacol. 1992;216(1):9-16. View Source
• [2] Martin PL, et al. (+-)-N6-endonorbornan-2-yl-9-methyladenine (N-0861) and its enantiomers: selective antagonists of A1-adenosine receptors in guinea pig isolated atria. J Pharmacol Exp Ther. 1993;265(1):201-6. View Source
• [3] Bertolet BD, et al. Selective attenuation by N-0861 (N6-endonorboran-2-yl-9-methyladenine) of cardiac A1 adenosine receptor-mediated effects in humans. Circulation. 1996;93(10):1871-6. View Source

N-0861 Racemate: Why Substitution Fails

Generic substitution among adenosine receptor antagonists is scientifically invalid due to profound differences in receptor subtype selectivity and functional profiles. Non-selective antagonists like 8-phenyltheophylline block both A1 and A2 receptors, confounding experimental interpretation by simultaneously affecting cardiac conduction and coronary vasodilation [1]. Conversely, highly potent A1 antagonists like WRC-0571 exhibit over 500-fold greater affinity for A1 receptors (Ki = 1.7 nM) [2], which may preclude studies requiring moderate receptor occupancy. Even within the same structural class, enantiomers of N-0861 display divergent potencies: WRC-0007 is 4-fold more potent (pKB = 6.51) than WRC-0006 (pKB = 5.86) at A1 receptors, and also exhibits 98-fold A1 vs. A2 selectivity compared to 11-fold for WRC-0006 [3]. This heterogeneity underscores that substituting N-0861 racemate with another adenosine antagonist will irreversibly alter the pharmacological outcome and experimental validity.

! Non-selective antagonists (e.g., 8-phenyltheophylline) block both A1 and A2 receptors, which may confound A1-specific interpretation.

! Highly potent A1 antagonists (e.g., WRC-0571) exhibit extreme receptor affinity; moderate occupancy studies may require a different tool compound.

! Enantiomers WRC-0007 and WRC-0006 differ in potency and selectivity; substituting the racemate with a single enantiomer will shift the pharmacological profile.

• [1] Barrett RJ, et al. N-0861 selectively antagonizes adenosine A1 receptors in vivo. Eur J Pharmacol. 1992;216(1):9-16. View Source
• [2] Martin PL, et al. Characterization of 8-(N-methylisopropyl)amino-N6-(5'-endohydroxy- endonorbornyl)-9-methyladenine (WRC-0571), a highly potent and selective, non-xanthine antagonist of A1 adenosine receptors. J Pharmacol Exp Ther. 1996;276(2):490-9. View Source
• [3] Martin PL, et al. (+-)-N6-endonorbornan-2-yl-9-methyladenine (N-0861) and its enantiomers: selective antagonists of A1-adenosine receptors in guinea pig isolated atria. J Pharmacol Exp Ther. 1993;265(1):201-6. View Source

N-0861 Racemate: Comparative Evidence

In Vivo A1 vs. A2 Selectivity

N-0861 exhibits >333-fold functional selectivity for A1 over A2 receptors in vivo, as demonstrated by its inability to antagonize A2-mediated vasodilation at doses up to 100 µmol/kg [1]. In contrast, the non-selective antagonist 8-phenyltheophylline blocked both A1 and A2 receptor-mediated responses at comparable doses. The minimum effective i.v. dose for N-0861 to antagonize A1-mediated bradycardia was 0.3 µmol/kg [1]. This stark difference in selectivity profile is critical for experiments aiming to isolate A1 receptor function.

In Vivo A1 vs. A2 Selectivity

Head-to-head

≥333-fold functional selectivity for A1 over A2; no A2 effect at ≤100 µmol/kg i.v.

Supports confident attribution to A1 receptor blockade without A2-mediated confounds.

Rat model: A1 bradycardia vs. A2 hindquarter vasodilation. Source-specific review advised.

Evidence Dimension	In vivo functional selectivity (A1 vs. A2)
Target Compound Data	≥333-fold selective for A1; no effect on A2 at ≤100 µmol/kg i.v.
Comparator Or Baseline	8-Phenyltheophylline: non-selective; antagonizes both A1 and A2 responses
Quantified Difference	N-0861 is >333-fold more selective for A1 over A2 receptors compared to the non-selective profile of 8-phenyltheophylline.
Conditions	In vivo rat model: adenosine-induced bradycardia (A1 effect) and hindquarter vasodilation (A2 effect)

Why This Matters

This high degree of selectivity ensures that observed physiological effects can be confidently attributed to A1 receptor blockade, eliminating A2 receptor-mediated confounds that would occur with non-selective antagonists.

• [1] Barrett RJ, et al. N-0861 selectively antagonizes adenosine A1 receptors in vivo. Eur J Pharmacol. 1992;216(1):9-16. View Source

In Vitro A1 vs. A2 Affinity & Antagonism

In guinea pig isolated atria, N-0861 competitively antagonized A1-mediated negative inotropic responses with a pKB of 6.24 (KB = 575 nM) and negative chronotropic responses with a pKB of 6.29 [1]. In guinea pig aorta, its potency at A2 receptors was 47-fold lower, with a pKB of 4.57 [1]. This functional selectivity is supported by radioligand binding data showing a Ki of 620 nM for A1 receptors in guinea pig atrial membranes, with no displacement of S-(p-nitrobenzyl)-6-thioinosine binding [2]. Comparative data from a separate study indicated a 10-fold greater affinity for A1 over A2A receptors in guinea pig brain membranes [3]. This contrasts with more potent but less selective xanthine-based antagonists like CPX and NAX, which exhibit 209- and 110-fold selectivity, respectively, but also possess higher absolute affinity [3].

In Vitro Affinity & Antagonism

Reported

pKB = 6.24 (A1, atria), 47-fold selective over A2; Ki = 620 nM (A1 membranes)

Moderate affinity offers a balanced tool window distinct from higher-affinity xanthines.

Cross-study comparison with CPX/NAX. Functional selectivity may vary by tissue.

Evidence Dimension	In vitro receptor affinity and functional antagonism (A1 vs. A2)
Target Compound Data	pKB = 6.24 (A1, atria), pKB = 4.57 (A2, aorta); Ki = 620 nM (A1, atrial membranes); 10- to 47-fold A1-selective
Comparator Or Baseline	Class reference: CPX (209-fold A1-selective), NAX (110-fold A1-selective)
Quantified Difference	N-0861 has 47-fold functional A1 vs. A2 selectivity in isolated tissues, which is lower than the >100-fold selectivity of CPX and NAX, but its moderate potency (KB ~500 nM) offers a distinct experimental window.
Conditions	Guinea pig isolated left atrium (paced) and right atrium (spontaneously beating) for A1; guinea pig aorta for A2

Why This Matters

The moderate affinity and well-characterized 47-fold functional selectivity of N-0861 racemate provide a balanced tool for probing A1 receptor function without the extreme potency that can lead to off-target effects or receptor reserve issues.

• [1] Martin PL, et al. (+-)-N6-endonorbornan-2-yl-9-methyladenine (N-0861) and its enantiomers: selective antagonists of A1-adenosine receptors in guinea pig isolated atria. J Pharmacol Exp Ther. 1993;265(1):201-6. View Source
• [2] Evaluation of N-0861, (+-)-N6-endonorbornan-2-yl-9-methyladenine, as an A1 subtype-selective adenosine receptor antagonist in the guinea pig isolated heart. J Pharmacol Exp Ther. 1992. View Source
• [3] 1,3-Dipropyl-8-[2-(5,6-epoxy)norbornyl]xanthine, a potent, specific and selective A1 adenosine receptor antagonist in the guinea pig heart and brain and in DDT1MF-2 cells. J Pharmacol Exp Ther. 1995;275(3). View Source

Human A1 Cardiac Effects Without A2 Interference

In a clinical study involving 13 patients, N-0861 (0.25 mg/kg i.v.) abolished adenosine-induced A-H interval prolongation (a measure of atrioventricular nodal conduction slowing) and the associated chest pain [1]. Critically, the same dose did not significantly affect the adenosine-induced increase in coronary blood flow velocity, an A2 receptor-mediated effect [1]. This human data confirms the preservation of functional A2 receptor-mediated vasodilation, a key differentiator from non-selective antagonists. This clinical selectivity is further supported by a study demonstrating a linear relationship between A1 receptor occupancy and the antagonism of adenosine-induced A-H prolongation, with no evidence of A2 receptor engagement at the doses tested [2].

Human Cardiac A1 Effects

Class-level

0.25 mg/kg i.v. abolished A1-mediated A-H prolongation and chest pain; coronary flow velocity preserved.

Supports A1-selective pathway interpretation in human cardiovascular research; A2 vasodilation endpoint preserved.

Class-level inference; study in electrophysiology patients. Endpoint context, not therapeutic claim.

Evidence Dimension	Human in vivo functional selectivity (cardiac A1 vs. vascular A2)
Target Compound Data	0.25 mg/kg i.v. abolished A1-mediated A-H prolongation and chest pain; no significant effect on A2-mediated coronary flow velocity increase.
Comparator Or Baseline	Non-selective adenosine antagonists (class-level): would be expected to attenuate both A1 and A2 responses.
Quantified Difference	N-0861 selectively blocks A1-mediated cardiac effects while preserving A2-mediated coronary vasodilation, a profile not shared by non-selective antagonists.
Conditions	Human patients undergoing clinically indicated electrophysiology studies; adenosine infusion (69 µg/kg/min) and bolus (2.5 mg).

Why This Matters

This clinical evidence validates the translational relevance of N-0861's A1 selectivity, confirming its utility as a tool to dissect A1-specific pathways in human cardiovascular physiology without compromising coronary perfusion, a critical safety consideration.

• [1] Bertolet BD, et al. Selective attenuation by N-0861 (N6-endonorboran-2-yl-9-methyladenine) of cardiac A1 adenosine receptor-mediated effects in humans. Circulation. 1996;93(10):1871-6. View Source
• [2] Yasuda SU, et al. Adenosine A1-receptor occupancy predicts A1-receptor antagonist effects of N-0861. Clin Pharmacol Ther. 1998;64(5):536-41. View Source

A2 Vasodilation Preservation in Stress Imaging

In a canine model of critical coronary stenosis, N-0861 pretreatment did not alter the A2 receptor-mediated increase in coronary blood flow induced by adenosine (250 µg/kg/min) [1]. Specifically, there was no change in hemodynamic parameters or coronary flow in the non-stenotic left circumflex artery, which tripled to 106 ± 14 ml/min (p < 0.01) [1]. Critically, N-0861 did not affect the detection of the coronary stenosis by 201Tl imaging, confirming that A2-mediated vasodilation and subsequent radiotracer uptake were preserved [1]. This study directly addresses the proposed therapeutic use of N-0861 to eliminate A1-mediated side effects (e.g., AV block) during pharmacologic stress testing without compromising the diagnostic quality of the A2-dependent vasodilator stress [1].

Stress Imaging A2 Preservation

Head-to-head

N-0861 pretreatment did not alter adenosine-induced LCx flow increase (3-fold to 106±14 ml/min); stenosis detection unchanged.

Supports A1 antagonist pretreatment research in adenosine stress imaging; diagnostic hyperemic endpoint preserved.

Canine stenosis model. 201Tl imaging endpoints. Not clinical guidance.

Evidence Dimension	Preservation of A2-mediated coronary vasodilation
Target Compound Data	N-0861 pretreatment: no change in adenosine-induced increase in coronary flow; LCx flow tripled to 106 ± 14 ml/min.
Comparator Or Baseline	Vehicle control (adenosine alone): LCx flow increase preserved.
Quantified Difference	N-0861 did not attenuate the A2-mediated coronary flow increase, maintaining a 3-fold increase in LCx flow.
Conditions	Anesthetized dogs with critical LAD stenosis; intravenous adenosine (250 µg/kg/min) before and after N-0861 administration.

Why This Matters

This evidence supports the specific application of N-0861 as a pretreatment agent in pharmacologic stress imaging, where its A1 selectivity enables the mitigation of A1-mediated adverse effects without impairing the diagnostic A2-mediated hyperemic response.

• [1] Glover DK, et al. Effect of N-0861, a selective adenosine A1 receptor antagonist, on pharmacologic stress imaging with adenosine. J Nucl Med. 1995;36(2):270-5. View Source

A1 Occupancy-Effect Relationship in Humans

A clinical pharmacology study established a linear relationship between plasma concentration of N-0861, A1 receptor occupancy, and the functional antagonism of adenosine-induced A-H interval prolongation [1]. This quantitative relationship demonstrates that the pharmacological effect of N-0861 is directly attributable to A1 receptor engagement, with no evidence of alternative mechanisms or receptor subtypes contributing to the observed response. The study utilized a radioreceptor assay to quantify A1 occupancy by antagonist present in patient plasma, providing a direct link between exposure, target engagement, and pharmacodynamic effect [1]. This level of mechanistic validation is not available for many other adenosine receptor antagonists.

Occupancy-Effect Relationship

Reported

Linear relationship between plasma concentration, A1 receptor occupancy, and A-H interval antagonism.

Supports occupancy-effect modeling in A1 receptor research; exposure-response interpretation context.

Human plasma radioreceptor assay; mechanistic characterization specific to N-0861.

Evidence Dimension	Exposure-response relationship (receptor occupancy vs. functional effect)
Target Compound Data	Linear relationship between N-0861 plasma concentration, A1 receptor occupancy, and antagonism of A-H prolongation.
Comparator Or Baseline	Not applicable; this is a mechanistic characterization specific to N-0861.
Quantified Difference	N/A
Conditions	Human patients undergoing electrophysiology studies; N-0861 bolus and infusion.

Why This Matters

The established exposure-occupancy-effect relationship provides a robust framework for dose selection and interpretation of experimental results, ensuring that observed effects are unequivocally linked to A1 receptor antagonism.

• [1] Yasuda SU, et al. Adenosine A1-receptor occupancy predicts A1-receptor antagonist effects of N-0861. Clin Pharmacol Ther. 1998;64(5):536-41. View Source

Enantiomer Potency & Selectivity

The individual enantiomers of N-0861 exhibit distinct pharmacological profiles. WRC-0007 (the (-)-enantiomer) is 4-fold more potent (pKB = 6.51) than WRC-0006 (the (+)-enantiomer, pKB = 5.86) at antagonizing A1 receptors in guinea pig isolated atria [1]. Furthermore, WRC-0007 demonstrates 98-fold selectivity for A1 over A2 receptors, whereas WRC-0006 exhibits only 11-fold selectivity [1]. This stereochemical divergence underscores the importance of using the defined racemate (N-0861 racemate) when a balanced profile of both enantiomers is required, or alternatively, using the individual enantiomers for studies requiring higher potency (WRC-0007) or a different selectivity profile [1].

Enantiomer Potency & Selectivity

Head-to-head

WRC-0007 pKB=6.51, 98-fold selective; WRC-0006 pKB=5.86, 11-fold; racemate pKB=6.24, 47-fold.

Enables enantiomer-specific selection based on desired potency and selectivity profile.

Guinea pig atrium/aorta. Enantiomer attribution review advised.

Evidence Dimension	Enantiomer potency and selectivity (A1 vs. A2)
Target Compound Data	N-0861 racemate: pKB = 6.24 (A1), 47-fold selective
Comparator Or Baseline	WRC-0007: pKB = 6.51 (A1), 98-fold selective; WRC-0006: pKB = 5.86 (A1), 11-fold selective
Quantified Difference	WRC-0007 is 4-fold more potent and 2.1-fold more selective than N-0861 racemate; WRC-0006 is 2.4-fold less potent and 4.3-fold less selective.
Conditions	Guinea pig isolated left atrium (A1) and aorta (A2)

Why This Matters

This data allows researchers to select the appropriate form (racemate or specific enantiomer) based on the desired potency and selectivity profile for their experimental system.

• [1] Martin PL, et al. (+-)-N6-endonorbornan-2-yl-9-methyladenine (N-0861) and its enantiomers: selective antagonists of A1-adenosine receptors in guinea pig isolated atria. J Pharmacol Exp Ther. 1993;265(1):201-6. View Source

N-0861 Racemate: Research Applications

Isolated Heart A1 Electrophysiology

Use N-0861 racemate to selectively block A1 adenosine receptors in isolated guinea pig or rat heart preparations. Its moderate potency (KB ~500 nM) and well-characterized functional selectivity (47-fold over A2) allow for precise, titratable antagonism of adenosine-induced negative chronotropic and dromotropic effects without confounding A2-mediated coronary vasodilation [1].

In Vivo A1 Blockade Without A2 Interference

Employ N-0861 racemate in rodent models of cardiovascular function where preservation of A2-mediated vasodilation is critical. Its >333-fold in vivo selectivity ensures that doses up to 100 µmol/kg i.v. will not attenuate A2-dependent vasodilatory responses, a key advantage over non-selective antagonists like 8-phenyltheophylline [1].

Human A1 Receptor Function Studies

Utilize N-0861 racemate in clinical electrophysiology studies to investigate A1 receptor-mediated effects on atrioventricular nodal conduction and symptom perception. Its demonstrated ability to abolish adenosine-induced A-H interval prolongation and chest pain in humans, without affecting coronary blood flow, makes it a valuable tool for probing A1-specific pathways [1].

Mitigating A1 Side Effects in Stress Imaging

Apply N-0861 racemate as a pretreatment agent in large animal models of pharmacologic stress testing with adenosine. Its selective A1 antagonism eliminates AV block and angina-like pain while preserving the A2-mediated hyperemic response necessary for accurate myocardial perfusion imaging [1].

Application

Selection Property

Validation Focus

Isolated heart A1 electrophysiology

Well-characterized functional A1 selectivity profile

Negative chronotropic/dromotropic response; A2 vasodilation preserved

In vivo cardiovascular models

High in vivo A1 selectivity preserving A2-mediated responses

A1-mediated bradycardia antagonism; A2 vasodilation endpoint

Human cardiac electrophysiology research

Selective A1 receptor occupancy without coronary flow alteration

AV nodal conduction endpoints; symptom perception response

Adenosine pharmacologic stress imaging research

A1 antagonism with preserved A2 hyperemic response

Coronary flow reserve and myocardial perfusion imaging endpoints

• [1] Bertolet BD, et al. Selective attenuation by N-0861 (N6-endonorboran-2-yl-9-methyladenine) of cardiac A1 adenosine receptor-mediated effects in humans. Circulation. 1996;93(10):1871-6. View Source